N-[2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]butanamide

• IUPAC Name: N-[2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]butanamide
• InChI: InChI=1S/C16H19FN2OS/c1-3-4-15(20)18-10-9-14-11(2)19-16(21-14)12-5-7-13(17)8-6-12/h5-8H,3-4,9-10H2,1-2H3,(H,18,20)
• InChI Key: ZQYLAQXAAKKZLX-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NCCC1=C(N=C(S1)C2=CC=C(C=C2)F)C
• Molecular Formula: C16H19FN2OS
• Molecular Weight: 306.4 g/mol

Description

“N-[2-[2-(4-fluorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]butanamide” is a complex organic compound. It contains a fluorophenyl group, a thiazole ring, and a butanamide moiety. The presence of these functional groups suggests that this compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thiazole ring, the introduction of the fluorophenyl group, and the coupling with the butanamide moiety. Without specific literature or patents, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazole ring, a five-membered ring containing nitrogen and sulfur atoms, could impart interesting electronic properties to the molecule.

Scientific Research Applications

Antiviral Activity

The thiazole ring present in the compound is known for its antiviral properties. . The presence of the 4-fluorophenyl group may enhance these properties, potentially leading to the development of new antiviral medications.